trans-4,5-Epoxy-2(E)-Decenal
trans-4,5-Epoxy-2(E)-Decenal
trans-4, 5-Epoxy-2(e)-decenal, also known as 4, 5-ede, belongs to the class of organic compounds known as enals. These are an alpha, beta-unsaturated aldehyde of general formula RC=C-CH=O in which the aldehydic C=O function is conjugated to a C=C triple bond at the alpha, beta position. trans-4, 5-Epoxy-2(e)-decenal is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, trans-4, 5-epoxy-2(e)-decenal is primarily located in the membrane (predicted from logP). trans-4, 5-Epoxy-2(e)-decenal is an aldehydic, citrus, and green tasting compound that can be found in cereals and cereal products. This makes trans-4, 5-epoxy-2(e)-decenal a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
188590-62-7
VCID:
VC0221707
InChI:
InChI=1S/C10H16O2/c1-2-3-4-6-9-10(12-9)7-5-8-11/h5,7-10H,2-4,6H2,1H3
SMILES:
CCCCCC1C(O1)C=CC=O
Molecular Formula:
C13H13ClN4O3
Molecular Weight:
168.23 g/mol
trans-4,5-Epoxy-2(E)-Decenal
CAS No.: 188590-62-7
Main Products
VCID: VC0221707
Molecular Formula: C13H13ClN4O3
Molecular Weight: 168.23 g/mol
| CAS No. | 188590-62-7 |
|---|---|
| Product Name | trans-4,5-Epoxy-2(E)-Decenal |
| Molecular Formula | C13H13ClN4O3 |
| Molecular Weight | 168.23 g/mol |
| IUPAC Name | 3-(3-pentyloxiran-2-yl)prop-2-enal |
| Standard InChI | InChI=1S/C10H16O2/c1-2-3-4-6-9-10(12-9)7-5-8-11/h5,7-10H,2-4,6H2,1H3 |
| Standard InChIKey | HIOMEXREAUSUBP-UHFFFAOYSA-N |
| Isomeric SMILES | CCCCCC1C(O1)/C=C/C=O |
| SMILES | CCCCCC1C(O1)C=CC=O |
| Canonical SMILES | CCCCCC1C(O1)C=CC=O |
| Density | 0.943-0.949 |
| Physical Description | Solid Clear liquid; Floral, fruity aroma |
| Description | trans-4, 5-Epoxy-2(e)-decenal, also known as 4, 5-ede, belongs to the class of organic compounds known as enals. These are an alpha, beta-unsaturated aldehyde of general formula RC=C-CH=O in which the aldehydic C=O function is conjugated to a C=C triple bond at the alpha, beta position. trans-4, 5-Epoxy-2(e)-decenal is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, trans-4, 5-epoxy-2(e)-decenal is primarily located in the membrane (predicted from logP). trans-4, 5-Epoxy-2(e)-decenal is an aldehydic, citrus, and green tasting compound that can be found in cereals and cereal products. This makes trans-4, 5-epoxy-2(e)-decenal a potential biomarker for the consumption of this food product. |
| Solubility | Soluble in water Soluble (in ethanol) |
| Synonyms | 4,5-epoxy-2-decenal |
| PubChem Compound | 526708 |
| Last Modified | Dec 23 2021 |
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